Cas no 36597-49-6 (Propane,2,2',2'',2'''-[methanetetrayltetrakis(oxy)]tetrakis- (9CI))

Propane,2,2',2'',2'''-[methanetetrayltetrakis(oxy)]tetrakis- (9CI) structure
36597-49-6 structure
Product Name:Propane,2,2',2'',2'''-[methanetetrayltetrakis(oxy)]tetrakis- (9CI)
CAS No:36597-49-6
MF:C13H28O4
MW:248.359025001526
CID:319748
PubChem ID:119025
Update Time:2025-04-19

Propane,2,2',2'',2'''-[methanetetrayltetrakis(oxy)]tetrakis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-[tri(propan-2-yloxy)methoxy]propane
    • Propane,2,2',2'',2'''-[methanetetrayltetrakis(oxy)]tetrakis- (9CI)
    • 2,2',2'',2'''-(Methanetetrayltetrakis(oxy))tetrakispropane
    • 2-[tris(propan-2-yloxy)methoxy]propane
    • SCHEMBL6356403
    • 2-(Triisopropoxymethoxy)propane #
    • Propane, 2,2',2'',2'''-[methanetetrayltetrakis(oxy)]tetrakis-
    • InChI=1/C13H28O4/c1-9(2)14-13(15-10(3)4,16-11(5)6)17-12(7)8/h9-12H,1-8H3
    • Tetraisopropoxymethane
    • EINECS 253-124-4
    • Tetraisopropyl orthocarbonate
    • PUAUAWJVTROGJG-UHFFFAOYSA-N
    • PUAUAWJVTROGJG-UHFFFAOYSA-
    • DTXSID50190081
    • 36597-49-6
    • NS00057865
    • Inchi: 1S/C13H28O4/c1-9(2)14-13(15-10(3)4,16-11(5)6)17-12(7)8/h9-12H,1-8H3
    • InChI Key: PUAUAWJVTROGJG-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(OC(C)C)(OC(C)C)OC(C)C

Computed Properties

  • Exact Mass: 248.19884
  • Monoisotopic Mass: 248.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92

Propane,2,2',2'',2'''-[methanetetrayltetrakis(oxy)]tetrakis- (9CI) Security Information

  • Hazardous Material transportation number:1993
  • HazardClass:3.2
  • PackingGroup:III
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